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propoxyphene-D5 storage conditions best
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Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: rac-Propoxyphene-D5

CAS No.: 136765-49-6

Cat. No.: S1785199

Product Specifications and Storage

The following information is available for commercially obtained Propoxyphene-D5 solutions.

Property Specification

Product Name (x)-Propoxyphene-D5 solution [1]
Concentration 100 pg/mL [1]

Solvent Acetonitrile [1]

Chemical Formula C({22)H({24})D({5})NO({2}) [1]
Molecular Weight 344.53 g/mol (calculated from formula)
Packaging Ampule of 1 mL [1]

Storage Conditions [1]:

e Temperature: Store at 2-8°C.
e Container: Sealed ampule.
e Important Note: This product is a flammable liquid [1].
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Recommended Storage & Handling Workflow

The following workflow outlines the key steps for proper storage and handling of Propoxyphene-D5 based

on manufacturer specifications and general lab safety practices.
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Click to download full resolution via product page

Frequently Asked Questions

Q1: What are the primary safety hazards associated with this Propoxyphene-D5 solution? This solution
is classified as a Flammable Liquid (Category 2) and can cause serious eye irritation [1]. As a certified
reference material for a controlled substance (propoxyphene), it must be handled and stored securely in

accordance with local regulations for narcotics and controlled drugs [2] [1].
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Q2: Can I store this solution at -20°C or in a non-frost-free freezer? The manufacturer's explicit
recommendation is storage at 2-8°C [1]. Storing in a frost-free freezer is generally not recommended for
temperature-sensitive solutions, as the defrost cycles cause significant temperature fluctuations. Deviating

from the 2-8°C range is not advised without conducting your own stability studies.

Q3: The solution has evaporated or the ampule is damaged. What should I do? Do not use the solution.
The integrity of the sealed ampule and the precise concentration are critical for its use as a certified reference
material. You should safely dispose of the damaged unit according to your institution's guidelines for

hazardous organic waste and obtain a new one.

Experimental Protocol Snippet

This is a general example of how Propoxyphene-D5 is typically used as an internal standard in an analytical

method. Always validate your own methods.

Application: Use as an Internal Standard in Propoxyphene Analysis by LC-MS/MS

e Preparation: Allow the sealed ampule of (£)-Propoxyphene-D5 solution (100 pg/mL in acetonitrile) to
reach room temperature.

¢ Dilution: Pipette an appropriate volume (e.g., 100 pL) into a volumetric flask and dilute with
acetonitrile or methanol to create a working solution (e.g., 1 pg/mL).

e Spiking: Add a fixed volume of the working internal standard solution to each calibration standard,
quality control sample, and unknown sample prior to any extraction steps.

e Extraction & Analysis: Proceed with your validated sample preparation (e.g., protein precipitation,
liquid-liquid extraction) and analysis via GC-MS or LC-MS [2] [1].

¢ Quantification: The response ratio of native propoxyphene to the deuterated internal standard
(Propoxyphene-D5) is used for quantification, correcting for losses during sample preparation and
instrument variability.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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1. (¥)- Propoxyphene - D 100ug/mL acetonitrile, ampule 1mL, certified... 5 [sigmaaldrich.cn]

2. (+)- Propoxyphene 1.0mg/mL acetonitrile, ampule 1mL, certified... [sigmaaldrich.com]

To cite this document: Smolecule. [propoxyphene-D5 storage conditions best practices]. Smolecule,

[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b1785199#propoxyphene-

d5-storage-conditions-best-practices]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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